5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole

• CAS No.: 351458-51-0
• Molecular Formula: C11H8N4O2
• Molecular Weight: 228.21 g/mol
• IUPAC Name: 5-nitro-3-(1H-pyrrol-2-yl)-1H-indazole
• InChI: InChI=1S/C11H8N4O2/c16-15(17)7-3-4-9-8(6-7)11(14-13-9)10-2-1-5-12-10/h1-6,12H,(H,13,14)
• InChI Key: CFAUVALBGQEKRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C2=NNC3=C2C=C(C=C3)[N+](=O)[O-]

Description

5-Nitro-3-(1H-pyrrol-2-yl)-1H-indazole is a useful research compound. Its molecular formula is C11H8N4O2 and its molecular weight is 228.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (2-chloro-5-nitro-phenyl)-(1H-pyrrol-2-yl)-methanone (600 mg) and hydrazine hydrate (0.5 mL) in toluene (20 mL) and DMF (3 mL) was heated at 120° C. for 2 hours. The reaction was concentrated, the residue was washed with water and recrystallized to give 0.42 g (77%) of the titled compound as an orange solid.